Cas no 336193-86-3 ((4R)-Methyl 2-methylthiazolidine-4-carboxylate)

(4R)-Methyl 2-methylthiazolidine-4-carboxylate is a chiral thiazolidine derivative with applications in organic synthesis and pharmaceutical research. Its stereospecific (4R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and the preparation of biologically active compounds. The methyl ester group enhances solubility and reactivity, facilitating further derivatization. This compound serves as a versatile intermediate in the synthesis of peptidomimetics and heterocyclic scaffolds. Its stability under standard conditions and well-defined stereochemistry contribute to reproducible results in complex synthetic pathways. The thiazolidine core also offers potential for metal coordination, broadening its utility in catalysis and material science applications.
(4R)-Methyl 2-methylthiazolidine-4-carboxylate structure
336193-86-3 structure
Product Name:(4R)-Methyl 2-methylthiazolidine-4-carboxylate
CAS No:336193-86-3
MF:C6H11NO2S
MW:161.22204041481
CID:301960
Update Time:2025-10-14

(4R)-Methyl 2-methylthiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinecarboxylicacid, 2-methyl-, methyl ester, (4R)-
    • 4-Thiazolidinecarboxylicacid,2-methyl-,methylester,(4R)-(9CI)
    • methyl (4R)-2-methylthiazolidine-4-carboxylate
    • (4R)-Methyl 2-methylthiazolidine-4-carboxylate
    • methyl 2-methyl-1,3-thiazolidine-4-carboxylate
    • 4-Thiazolidinecarboxylic acid, 2-methyl-, methyl ester, (2R,4R)-
    • Inchi: 1S/C6H11NO2S/c1-4-7-5(3-10-4)6(8)9-2/h4-5,7H,3H2,1-2H3
    • InChI Key: SIHORGCAHLFPHD-UHFFFAOYSA-N
    • SMILES: S1CC(C(=O)OC)NC1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • XLogP3: 0.7
  • Topological Polar Surface Area: 63.6

(4R)-Methyl 2-methylthiazolidine-4-carboxylate Pricemore >>

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